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Compound of Interest

Tetrakis(2-ethoxyethyl)
Compound Name:
orthosilicate

Cat. No.: B091935

An In-depth Technical Guide to Tetrakis(2-
ethoxyethyl) orthosilicate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(2-ethoxyethyl) orthosilicate (CAS No. 18407-94-8) is an organosilicon compound
with increasing significance in materials science and biotechnology.[1][2] As a precursor in the
sol-gel process, it enables the formation of silica-based materials with tunable properties.[2] Its
unique molecular structure, featuring four 2-ethoxyethyl groups attached to a central silicon
atom, influences its reactivity and makes it a valuable component in the development of
advanced materials, including biocompatible coatings and drug delivery systems.[2] This
technical guide provides a comprehensive overview of the physical and chemical properties of
Tetrakis(2-ethoxyethyl) orthosilicate, detailed experimental protocols for its use, and a
visualization of its role in common applications.

Core Physical and Chemical Properties

The physical and chemical characteristics of Tetrakis(2-ethoxyethyl) orthosilicate are
fundamental to its application in various scientific fields. A summary of these properties is
presented below.
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Physical Properties

A compilation of the key physical data for Tetrakis(2-ethoxyethyl) orthosilicate is provided in

Table 1. This data is essential for handling, storage, and processing of the compound.

Property Value Source(s)
Molecular Formula C16H3608Si [2][3]
Molecular Weight 384.54 g/mol [2][3]
Appearance Liquid [1]

Boiling Point 200 °C @ 0.1 mm Hg [11[4115]
Melting Point <0°C [1114]
Density 1.02 g/cm3 [11[4115]
Refractive Index 1.422 [1114]
Vapor Pressure <0.1 mm Hg @ 25°C [1]

Table 1: Physical Properties of Tetrakis(2-ethoxyethyl) orthosilicate

Chemical Properties

The chemical behavior of Tetrakis(2-ethoxyethyl) orthosilicate, particularly its reactivity and

solubility, dictates its utility in synthesis and formulation. Table 2 outlines its key chemical

characteristics.
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Property

Description

Source(s)

IUPAC Name

tetrakis(2-ethoxyethyl) silicate

[2]

Synonyms

Silicic acid (H4SiO4),
tetrakis(2-ethoxyethyl) ester;

Tetraethoxyethyl orthosilicate

[3][6]

Solubility

Reacts with water. Soluble in

many organic solvents.

[1]3]

Stability

Stable under recommended
storage conditions. Material
decomposes slowly in contact

with moist air or water.

[1]

Reactivity

Undergoes hydrolysis and
condensation reactions in the
presence of water and a
catalyst (acid or base) to form

silica networks.

[2]

Table 2: Chemical Properties of Tetrakis(2-ethoxyethyl) orthosilicate

Chemical Reactivity and Mechanisms

The primary chemical reaction of interest for Tetrakis(2-ethoxyethyl) orthosilicate is its

hydrolysis and subsequent condensation, which is the foundation of the sol-gel process.[2]

Hydrolysis and Condensation

The sol-gel process involves two main reactions:

o Hydrolysis: The ethoxyethyl groups ((OCH2CH20OCH2CH3) attached to the silicon atom are
replaced by hydroxyl groups (-OH) upon reaction with water. This reaction is typically

catalyzed by an acid or a base.

Si(OCH2CH20CH2CH3)4 + 4H20 - Si(OH)4 + 4HOCH2CH20OCH2CH3
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o Condensation: The resulting silanol groups (Si-OH) react with each other or with remaining
ethoxyethyl groups to form siloxane bridges (Si-O-Si), releasing water or ethanol as a
byproduct. This process leads to the formation of a three-dimensional silica network, which
constitutes the gel.

2Si(OH)4 - (HO)3Si-O-Si(OH)3 + H20

The rate of these reactions is influenced by factors such as the pH of the solution, the water-to-
silicate ratio, temperature, and the solvent used. Compared to smaller alkoxysilanes like
tetraethyl orthosilicate (TEOS), the bulkier 2-ethoxyethyl groups in Tetrakis(2-ethoxyethyl)
orthosilicate can lead to a slower hydrolysis rate.

Experimental Protocols

The following are detailed methodologies for key experiments involving Tetrakis(2-
ethoxyethyl) orthosilicate.

Protocol 1: Sol-Gel Synthesis of Silica Nanoparticles for
Drug Encapsulation

This protocol outlines a general procedure for the synthesis of silica nanoparticles using
Tetrakis(2-ethoxyethyl) orthosilicate as a precursor, suitable for the encapsulation of
therapeutic agents.

Materials:

o Tetrakis(2-ethoxyethyl) orthosilicate
» Ethanol (absolute)

» Deionized water

o Ammonium hydroxide (catalyst)

e Drug to be encapsulated

e Phosphate-buffered saline (PBS) for release studies
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Procedure:

» Preparation of the Alkoxide Solution: In a clean, dry flask, prepare a solution of Tetrakis(2-
ethoxyethyl) orthosilicate in ethanol. The concentration will depend on the desired final
particle size and can be optimized.

e Preparation of the Catalyst Solution: In a separate beaker, mix deionized water and ethanol.
To this solution, add the desired amount of ammonium hydroxide as a catalyst.

e Drug Dissolution: Dissolve the therapeutic agent in the catalyst solution. The concentration of
the drug should be determined based on the desired loading capacity.

» Hydrolysis and Condensation: Under vigorous stirring, rapidly add the alkoxide solution to
the catalyst-drug solution.

e Gelation: Continue stirring for a predetermined time (e.g., 2-24 hours) at room temperature
to allow for the formation of a stable colloidal suspension of silica nanopatrticles (the "sol")
and subsequent gelation.

o Nanoparticle Isolation and Washing: The resulting silica nanoparticles encapsulating the
drug can be isolated by centrifugation. The pellet should be washed multiple times with
ethanol and then deionized water to remove unreacted precursors and catalyst.

e Drying: The washed nanoparticles can be dried under vacuum or by lyophilization to obtain a
fine powder.

e Drug Release Study: To characterize the release profile, a known amount of the drug-loaded
nanoparticles is suspended in a release medium (e.g., PBS at 37°C). At specific time
intervals, aliquots of the supernatant are withdrawn, and the concentration of the released
drug is quantified using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

Visualizations

The following diagrams illustrate key processes involving Tetrakis(2-ethoxyethyl)
orthosilicate.
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Caption: Sol-Gel Process for Drug Encapsulation.
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Caption: Experimental Workflow of Sol-Gel Synthesis.

Conclusion
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Tetrakis(2-ethoxyethyl) orthosilicate is a versatile precursor for the synthesis of silica-based
materials with significant potential in research and development, particularly in the
pharmaceutical and biomedical fields. Its distinct physical and chemical properties, especially
its controlled hydrolysis rate, offer advantages in the formation of well-defined silica networks.
The provided experimental protocols and workflow diagrams serve as a foundational guide for
scientists and researchers to explore the applications of this compound in creating innovative
materials for drug delivery and other advanced technologies. Further research into optimizing
reaction conditions and exploring the full range of its applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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